Cas no 182131-72-2 (1,2-Propanediol, 1-(2-nitrophenyl)-)
182131-72-2 structure
Product Name:1,2-Propanediol, 1-(2-nitrophenyl)-
CAS No:182131-72-2
MF:C9H11NO4
MW:197.187942743301
CID:1374299
PubChem ID:10943439
Update Time:2025-04-20
1,2-Propanediol, 1-(2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol, 1-(2-nitrophenyl)-
- 1-(2-nitrophenyl)propane-1,2-diol
- DTXSID40449232
- SCHEMBL1030936
- 182131-72-2
-
- Inchi: 1S/C9H11NO4/c1-6(11)9(12)7-4-2-3-5-8(7)10(13)14/h2-6,9,11-12H,1H3
- InChI Key: DQNAOMHOXZEUOE-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1[N+](=O)[O-])C(C)O
Computed Properties
- Exact Mass: 197.06883
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 86.3Ų
Experimental Properties
- PSA: 83.6
1,2-Propanediol, 1-(2-nitrophenyl)- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
182131-72-2 (1,2-Propanediol, 1-(2-nitrophenyl)-) Related Products
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